Cas no 946381-39-1 (N-(2-methoxyethyl)-2-({2-methyl-7-phenyl-1,3thiazolo4,5-dpyridazin-4-yl}sulfanyl)acetamide)

• Product Name: N-(2-methoxyethyl)-2-({2-methyl-7-phenyl-1,3thiazolo4,5-dpyridazin-4-yl}sulfanyl)acetamide
• CAS No: 946381-39-1
• MF: C₁₇H₁₈N₄O₂S₂
• MW: 374.480420589447
• CID: 6098960
• PubChem ID: 16858184
• Update Time: 2025-05-21

N-(2-methoxyethyl)-2-({2-methyl-7-phenyl-1,3thiazolo4,5-dpyridazin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-2-({2-methyl-7-phenyl-1,3thiazolo4,5-dpyridazin-4-yl}sulfanyl)acetamide
• N-(2-methoxyethyl)-2-[(2-methyl-7-phenyl-[1,3]thiazolo[4,5-d]pyridazin-4-yl)sulfanyl]acetamide
• N-(2-methoxyethyl)-2-({2-methyl-7-phenyl-[1,3]thiazolo[4,5-d]pyridazin-4-yl}sulfanyl)acetamide
• 946381-39-1
• AKOS016388753
• N-(2-methoxyethyl)-2-((2-methyl-7-phenylthiazolo[4,5-d]pyridazin-4-yl)thio)acetamide
• F2480-0121

• Inchi： 1S/C17H18N4O2S2/c1-11-19-15-16(25-11)14(12-6-4-3-5-7-12)20-21-17(15)24-10-13(22)18-8-9-23-2/h3-7H,8-10H2,1-2H3,(H,18,22)
• InChI Key： LAWWPIJEOJVYRC-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C(=NN=C(C3C=CC=CC=3)C1=2)SCC(NCCOC)=O

Computed Properties

• Exact Mass: 374.08711818g/mol
• Monoisotopic Mass: 374.08711818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 131Ų

Additional information on N-(2-methoxyethyl)-2-({2-methyl-7-phenyl-1,3thiazolo4,5-dpyridazin-4-yl}sulfanyl)acetamide

N-(2-Methoxyethyl)-2-({2-Methyl-7-Phenyl-1,3thiazolo4,5-Dpyridazin-4-Yl}Sulfanyl)Acetamide: A Comprehensive Overview

N-(2-Methoxyethyl)-2-({2-Methyl-7-Phenyl-1,3thiazolo4,5-Dpyridazin-4-Yl}Sulfanyl)Acetamide, identified by the CAS registry number 946381-39-1, is a complex organic compound with a unique chemical structure that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of thiazolo-pyridazine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The molecule's structure incorporates a thiazole ring fused with a pyridazine moiety, along with a sulfanyl group and an acetamide substituent, making it a promising candidate for drug development.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the thiazolo-pyridazine core. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis of such complex heterocyclic compounds. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. The introduction of the sulfanyl group and the acetamide substituent is achieved through nucleophilic substitution or coupling reactions, depending on the specific intermediates used.

One of the most intriguing aspects of this compound is its potential biological activity. Preliminary in vitro studies have demonstrated that N-(2-Methoxyethyl)-2-({2-Methyl-7-Phenyl-1,3thiazolo4,5-Dpyridazin-4-Yl}Sulfanyl)Acetamide exhibits potent anti-inflammatory and antioxidant properties. These findings are particularly relevant in light of the growing interest in natural product-inspired drugs that target chronic inflammatory diseases and oxidative stress-related conditions.

Moreover, recent research has explored the compound's ability to modulate key signaling pathways involved in cancer progression. For example, studies have shown that this compound can inhibit the activity of certain kinases associated with tumor growth and metastasis. This suggests that it may have potential as an anti-cancer agent, particularly in combination therapies where multiple pathways are targeted simultaneously.

In addition to its biological activities, the compound's pharmacokinetic properties have also been investigated. Early data indicate that it has moderate solubility in aqueous solutions and good permeability across cellular membranes, which are desirable traits for drug candidates. However, further studies are required to fully characterize its absorption, distribution, metabolism, and excretion (ADME) profiles.

The development of N-(2-Methoxyethyl)-2-({2-Methyl-7-Phenyl-1,3thiazolo4,5-Dpyridazin-4-Yl}Sulfanyl)Acetamide as a therapeutic agent is still in its early stages. Nonetheless, its promising biological profile and unique chemical structure make it a valuable addition to the arsenal of compounds being explored for various therapeutic applications. As research progresses, it is anticipated that this compound will provide new insights into the design of more effective drugs for treating inflammation-related diseases and cancer.

In conclusion, CAS No. 946381-39-1 represents a significant advancement in the field of medicinal chemistry. Its intricate structure and diverse biological activities underscore its potential as a lead compound for drug development. Continued research into its mechanisms of action and pharmacokinetic properties will be crucial in determining its suitability as a therapeutic agent. As scientific understanding of this compound deepens, it is likely to play an increasingly important role in both academic research and industrial drug discovery efforts.